3-[(2-Bromo-4-chlorophenoxy)methyl]-4-methoxybenzaldehyde

Specification

• CAS No.: 438219-59-1
• Molecular Formula: C15H12BrClO3
• Molecular Weight: 355.61g/mol
• IUPAC Name: 3-[(2-bromo-4-chlorophenoxy)methyl]-4-methoxybenzaldehyde
• Standard InChI: InChI=1S/C15H12BrClO3/c1-19-14-4-2-10(8-18)6-11(14)9-20-15-5-3-12(17)7-13(15)16/h2-8H,9H2,1H3
• Standard InChI Key: QKLGHQKRSSQYPP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)Cl)Br
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)Cl)Br

Introduction

3-[(2-Bromo-4-chlorophenoxy)methyl]-4-methoxybenzaldehyde is a complex organic compound with a specific chemical structure that includes bromine and chlorine substituents. This compound is part of a broader class of benzaldehydes, which are known for their diverse applications in organic synthesis and pharmaceutical research. The presence of both bromine and chlorine in its structure suggests potential biological activity and reactivity in chemical reactions.

Synthesis and Preparation

The synthesis of 3-[(2-Bromo-4-chlorophenoxy)methyl]-4-methoxybenzaldehyde typically involves multi-step organic reactions. The preparation might start with the synthesis of the phenoxy ring, followed by bromination and chlorination reactions to introduce the halogen substituents. The methoxybenzaldehyde backbone can be prepared separately and then linked to the phenoxy group via a methylene bridge through a suitable coupling reaction.

Suppliers and Availability

This compound is available from several chemical suppliers, including Enamine Ltd., Princeton Biomolecular Research, and AA Blocks, with varying lead times and prices depending on the supplier and location.

Supplier	Lead Time	Price (USD)
Enamine Ltd.	5 days	83
Princeton Biomolecular Research	10 days	88
AA Blocks	12 days	282